![molecular formula C15H19N3O3S B4087505 N-{[(2-methyl-4-nitrophenyl)amino]carbonothioyl}cyclohexanecarboxamide](/img/structure/B4087505.png)
N-{[(2-methyl-4-nitrophenyl)amino]carbonothioyl}cyclohexanecarboxamide
Overview
Description
N-{[(2-methyl-4-nitrophenyl)amino]carbonothioyl}cyclohexanecarboxamide, commonly known as MNAC, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. MNAC is a member of the thiosemicarbazone family of compounds, which have been shown to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of MNAC is not fully understood, but it has been suggested that it may act by inhibiting the activity of enzymes involved in oxidative stress and inflammation. MNAC has also been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting that it may have potential as an anticancer agent.
Biochemical and Physiological Effects:
Studies have shown that MNAC can reduce oxidative stress and inflammation in cells and tissues. It has also been shown to inhibit the growth of cancer cells and reduce the viability of bacterial cells. In addition, MNAC has been shown to have neuroprotective effects, suggesting that it may have potential as a treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
MNAC has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has been shown to have low toxicity in animal studies. However, MNAC is not yet widely available commercially, which may limit its use in some experiments.
Future Directions
There are several potential future directions for research on MNAC. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential as an antimicrobial agent, particularly in the treatment of antibiotic-resistant bacterial infections. Additionally, further studies are needed to fully elucidate the mechanism of action of MNAC and to determine its potential as an anticancer agent.
Scientific Research Applications
MNAC has been shown to possess a variety of biological activities, including antioxidant, anticancer, and antimicrobial properties. It has been studied for its potential use in the treatment of cancer, Alzheimer's disease, and bacterial infections.
properties
IUPAC Name |
N-[(2-methyl-4-nitrophenyl)carbamothioyl]cyclohexanecarboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3S/c1-10-9-12(18(20)21)7-8-13(10)16-15(22)17-14(19)11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3,(H2,16,17,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIOZATAPFJRWBC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=S)NC(=O)C2CCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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